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Compound of Interest

Compound Name: 5-Bromo-1,10-phenanthroline

Cat. No.: B1267314

An In-depth Technical Guide to 5-Bromo-1,10-phenanthroline (CAS: 40000-20-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,10-phenanthroline is a halogenated derivative of 1,10-phenanthroline, a well-
known heterocyclic organic compound. Its rigid, planar structure and the presence of two
nitrogen atoms in a bidentate arrangement make it an exceptional chelating agent for a variety
of metal ions.[1][2][3] The introduction of a bromine atom at the 5-position modifies the
electronic properties and reactivity of the phenanthroline scaffold, opening avenues for novel
applications in coordination chemistry, materials science, and drug discovery.[2][3]

This technical guide provides a comprehensive overview of 5-Bromo-1,10-phenanthroline,
consolidating its chemical properties, synthesis protocols, and key applications. It is intended to
serve as a foundational resource for professionals utilizing this compound in advanced
research and development.

Physicochemical and Safety Data

The fundamental properties of 5-Bromo-1,10-phenanthroline are summarized below. Proper
safety precautions should be observed when handling this compound, as outlined in the safety
data table.
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Table 1: Physicochemical Properties

Property Value Reference(s)
CAS Number 40000-20-2 [4]
Molecular Formula C12H7BrN2 [1112]
Molecular Weight 259.11 g/mol [2][4]
White to light yellow powder or
Appearance [21[3]
crystal
Melting Point 119 °C (lit.) [2][5][6]
Purity > 97% (HPLC) [2]
Room temperature, in a dark,
Storage ] [6]
dry, and sealed environment
IUPAC Name 5-bromo-1,10-phenanthroline
BrC1=C2C(=C3C(=C1l)C=CC=
SMILES [1]
N3)N=CC=C2
GWKGPQCKIBRXGW-
InChl Key [1]

UHFFFAOYSA-N

Table 2: GHS Safety Information
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Category Information Reference(s)
Signal Word Warning
Pictogram GHSO07 (Exclamation mark)

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust.
P264: Wash hands thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P310: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling

Handle in a well-ventilated
place. Wear suitable protective
clothing, gloves, and eye/face

protection.

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-1,10-phenanthroline is critical for its application. Below is a

detailed protocol for its preparation and a representative protocol for its use in analytical

chemistry, a primary application area for phenanthroline-based ligands.
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Experimental Protocol: Synthesis of 5-Bromo-1,10-
phenanthroline

This protocol is a modification of the method described by Mlochowski, involving the direct
bromination of 1,10-phenanthroline.[5][6] The yield is sensitive to reaction temperature, time,
and the amount of bromine used.[5][6]

Materials:

1,10-phenanthroline (3.6 g, 20 mmol)

e Oleum (15%, 12 mL)

e Bromine (0.60 mL, 11.6 mmol)

e Ammonium hydroxide (NH2sOH) for neutralization

¢ Chloroform (CHCIs) for extraction

e Sodium sulfate (Na2S0a) for drying

» Activated charcoal

e Diethyl ether and Dichloromethane (CH2Cl2) for recrystallization
e Heavy-walled glass reaction tube with a Teflon screw top

Procedure:

Place 3.6 g (20 mmol) of 1,10-phenanthroline into the heavy-walled glass reaction tube.

Cool the reaction vessel in an ice bath.

Carefully add 12 mL of oleum (15%) and 0.60 mL (11.6 mmol) of bromine to the tube.[5][6]

Seal the reaction tube securely.

Transfer the tube to a silicone oil bath and slowly raise the temperature to 135 °C.[5][6]
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e Maintain the reaction at this temperature for 23 hours.[5][6]

o After 23 hours, cool the reaction mixture to room temperature.

o Carefully pour the cooled mixture over ice and neutralize with ammonium hydroxide.

o Extract the product from the aqueous mixture using chloroform (CHCIs).[5][6]

» Combine the organic extracts and stir with activated charcoal to decolorize.

e Dry the chloroform extract over anhydrous sodium sulfate (NazS0a).[5][6]

« Filter to remove the drying agent and charcoal.

o Evaporate the solvent to obtain the crude product.

» Recrystallize the solid from hot diethyl ether with a minimum amount of dichloromethane to
yield pure 5-Bromo-1,10-phenanthroline (Expected Yield: ~90%).[5][6]

Reactants

Bromine (Brz) :
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Diagram 1: Synthesis workflow for 5-Bromo-1,10-phenanthroline.

Experimental Protocol: Spectrophotometric
Determination of Iron(ll)
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This protocol demonstrates a primary application of the phenanthroline ligand family: the
colorimetric quantification of metal ions. The formation of a stable, colored complex with Fe(ll)
allows for sensitive detection using UV-Vis spectrophotometry.[9][10]

Materials:
Standard iron solution (e.g., prepared from ferrous ammonium sulfate)
Hydroxylamine hydrochloride solution (reducing agent)

1,10-phenanthroline solution (complexing agent) - This can be adapted for 5-bromo-1,10-
phenanthroline to study its complexation properties.

Sodium acetate solution (buffer)
UV-Vis Spectrophotometer
Volumetric flasks and pipettes
Procedure:

Preparation of Calibration Standards: Prepare a series of standard iron solutions of known
concentrations (e.g., 1 to 5 ppm) by diluting a stock solution in 100-mL volumetric flasks.
Prepare a "blank" flask containing only deionized water.

Reduction of Iron: To each standard flask, the blank, and the flask containing the unknown
sample, add 1 mL of hydroxylamine hydrochloride solution. This reduces any Fe(lll) to Fe(ll).
[11]

Complex Formation: Add 10 mL of the 1,10-phenanthroline solution to each flask. The
characteristic orange-red [Fe(phen)s]2* complex will form.[10]

Buffering: Add 8 mL of sodium acetate solution to each flask to buffer the pH to a range
where the complex is stable (pH 3-9).[11]

Dilution: Dilute each flask to the 100 mL mark with deionized water and mix thoroughly. Allow
10-15 minutes for the color to fully develop.
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e Spectrophotometric Measurement:

o Set the spectrophotometer to the wavelength of maximum absorbance (A_max) for the
complex, which is approximately 508 nm for [Fe(phen)s]?*.[10]

o Use the "blank" solution to zero the instrument.
o Measure the absorbance of each standard and the unknown sample.

o Data Analysis: Plot a calibration curve of Absorbance vs. Iron Concentration for the
standards. Use the linear regression equation of the curve to determine the iron
concentration in the unknown sample based on its measured absorbance.
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Diagram 2: Workflow for spectrophotometric metal ion determination.
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Applications in Research and Development

5-Bromo-1,10-phenanthroline is a versatile building block with applications spanning multiple
scientific disciplines.

o Coordination Chemistry: It serves as a bidentate ligand, forming stable complexes with
various transition metals.[2][3] These complexes are crucial in the development of new
catalysts and materials. The bromine substituent can be used to tune the electronic and
steric properties of the resulting metal complexes.

e Analytical Chemistry: As a derivative of 1,10-phenanthroline, it is employed as a
chromogenic reagent and chelating agent for the detection and quantification of metal ions.
[2][3][12] Its ability to form colored complexes is the basis for many spectrophotometric
methods.[9]

o Materials Science: The compound and its metal complexes are utilized in the synthesis of
advanced materials.[2][3] This includes applications as components of organic light-emitting
diodes (OLEDSs) and photovoltaic devices, where they can enhance electronic properties and
device stability.[2][3]

» Drug Development: The 1,10-phenanthroline scaffold is of significant interest in medicinal
chemistry.[13][14] Metal complexes of phenanthroline derivatives have demonstrated
potential as therapeutic agents, exhibiting anticancer and antibacterial activities.[13][15] The
mechanism often involves the complex intercalating with DNA and inducing cleavage, either
through oxidative damage or inhibition of enzymes like topoisomerase.[14][15] 5-Bromo-
1,10-phenanthroline serves as a key intermediate for creating novel metal-based drugs with
potentially enhanced efficacy or novel mechanisms of action.[2][3]
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Diagram 3: General mechanism of action for phenanthroline-based anticancer drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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